Cas no 1261455-59-7 (3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid)

3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid is a fluorinated aromatic compound featuring a hydroxyl group and a trifluoromethoxy substituent on the phenyl ring, along with a propionic acid side chain. This structure confers unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethoxy group, making it valuable in medicinal chemistry and pharmaceutical research. The hydroxyl group provides a reactive site for further functionalization, while the propionic acid moiety offers compatibility with coupling reactions. Its balanced polarity and structural versatility make it a useful intermediate for designing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability under physiological conditions further supports its applicability in drug discovery.

3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid structure

1261455-59-7 structure

Product Name:3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid

CAS No:1261455-59-7

MF:C₁₀H₉F₃O₄

MW:250.171273946762

CID:4962791

Update Time:2025-06-07

3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

- 3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid
- Inchi： 1S/C10H9F3O4/c11-10(12,13)17-8-3-2-7(14)5-6(8)1-4-9(15)16/h2-3,5,14H,1,4H2,(H,15,16)
- InChI Key： XOUIJKFLLNDEKD-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1CCC(=O)O)O)(F)F

Computed Properties

Exact Mass: 250.04529325 g/mol
Monoisotopic Mass: 250.04529325 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 66.8
Molecular Weight: 250.17

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014003434-250mg	3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid	1261455-59-7	97%	250mg	$470.40	2023-09-03
Alichem	A014003434-500mg	3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid	1261455-59-7	97%	500mg	$831.30	2023-09-03
Alichem	A014003434-1g	3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid	1261455-59-7	97%	1g	$1445.30	2023-09-03